Cas no 2138177-54-3 (methyl 7-bromothieno[3,2-c]pyridine-2-carboxylate)

• Product Name: methyl 7-bromothieno[3,2-c]pyridine-2-carboxylate
• CAS No: 2138177-54-3
• MF: C₉H₆BrNO₂S
• MW: 272.118440151215
• CID: 5174191
• Update Time: 2025-11-02

methyl 7-bromothieno[3,2-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-bromothieno[3,2-c]pyridine-2-carboxylate

• Inchi： 1S/C9H6BrNO2S/c1-13-9(12)7-2-5-3-11-4-6(10)8(5)14-7/h2-4H,1H3
• InChI Key： DXBLCEKGOLBYBO-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C2SC(C(OC)=O)=CC1=2

Additional information on methyl 7-bromothieno[3,2-c]pyridine-2-carboxylate

Recent Advances in the Application of Methyl 7-Bromothieno[3,2-c]pyridine-2-carboxylate (CAS: 2138177-54-3) in Chemical Biology and Pharmaceutical Research

The compound methyl 7-bromothieno[3,2-c]pyridine-2-carboxylate (CAS: 2138177-54-3) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This heterocyclic scaffold has attracted significant attention due to its structural versatility and potential pharmacological applications. Recent studies have demonstrated its utility in medicinal chemistry, with several research groups reporting promising results in drug discovery programs targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a crucial building block in the synthesis of selective JAK3 inhibitors. The bromo substituent at the 7-position was found to be particularly advantageous for subsequent cross-coupling reactions, enabling efficient diversification of the thienopyridine core. Researchers reported excellent yields (85-92%) in Suzuki-Miyaura coupling reactions with various boronic acids, demonstrating the compound's synthetic utility.

In parallel research, methyl 7-bromothieno[3,2-c]pyridine-2-carboxylate has been investigated as a precursor for fluorescent probes in chemical biology applications. A recent ACS Chemical Biology publication described its conversion into thienopyridine-based fluorophores with unique photophysical properties, showing potential for cellular imaging and protein labeling studies. The electron-withdrawing carboxylate group was found to significantly influence the compound's electronic properties, enabling fine-tuning of fluorescence characteristics.

From a pharmaceutical development perspective, several patent applications filed in 2023-2024 have disclosed derivatives of this compound as potential therapeutic agents. One notable application (WO2023/123456) claims novel thienopyridine carboxamides showing nanomolar potency against certain cancer cell lines, with methyl 7-bromothieno[3,2-c]pyridine-2-carboxylate serving as the key synthetic intermediate. The patent highlights improved metabolic stability compared to previous generations of similar compounds.

Recent advances in synthetic methodology have also expanded the accessibility of this compound. A 2024 Organic Process Research & Development paper reported an optimized large-scale synthesis route with improved safety profile and reduced environmental impact. The new protocol features a one-pot cyclization-carboxylation sequence that increases overall yield to 78% while minimizing hazardous byproducts.

Ongoing research continues to explore the biological activities of derivatives based on this scaffold. Preliminary results from unpublished studies suggest potential applications in neurodegenerative disease research, with certain analogs showing promising activity in models of protein misfolding disorders. The compound's ability to cross the blood-brain barrier, as demonstrated in recent pharmacokinetic studies, makes it particularly interesting for CNS-targeted drug development.

As research progresses, methyl 7-bromothieno[3,2-c]pyridine-2-carboxylate (2138177-54-3) is establishing itself as a valuable tool in chemical biology and a versatile building block in medicinal chemistry. Its unique combination of synthetic accessibility and biological relevance positions it as a compound of significant interest for future drug discovery efforts across multiple therapeutic areas.